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A Note on Chemical Nomenclature: This guide focuses on the chemical compound Ethyl 4-
bromobutyrate (CAS No. 2969-81-5). The initially requested topic, "Ethyl 2-ethyl-4-
bromobutyrate," does not correspond to a readily available or standard chemical entity in major
chemical databases. It is presumed that the intended subject was the widely used and
commercially significant building block, Ethyl 4-bromobutyrate, which is the subject of this
technical review.

Introduction and Core Chemical Identity

Ethyl 4-bromobutyrate is a halogenated aliphatic ester that serves as a crucial intermediate and
versatile building block in organic synthesis.[1][2] Its bifunctional nature, possessing both an
electrophilic bromine-bearing carbon and an ester moiety, allows for a diverse range of
chemical transformations. This makes it a valuable reagent in the synthesis of more complex
molecules, particularly within the pharmaceutical and materials science sectors.[3][4] Its
primary utility lies in its capacity to introduce a four-carbon chain with a terminal functional
handle for further elaboration.[5]
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The compound is also known by several synonyms, including 4-Bromobutyric acid ethyl ester,
Ethyl y-bromobutyrate, and 1-Bromo-3-(carboethoxy)propane.[3]

Key ldentifiers:

IUPAC Name: Ethyl 4-bromobutanoate[6]

Molecular Formula: CeH11BrO2[2][6][7]

Molecular Weight: 195.05 g/mol [1][2][7]

CAS Registry Number: 2969-81-5[2][6][7]

Chemical Structure and Properties

The structure of Ethyl 4-bromobutyrate consists of a four-carbon butyrate chain, with a bromine
atom attached to the terminal (C4) carbon and an ethyl ester group at the other end (C1).

Caption: 2D Chemical Structure of Ethyl 4-bromobutyrate.

Physicochemical Data

The physical and chemical properties of Ethyl 4-bromobutyrate are summarized below, making
it suitable for various reaction conditions while requiring specific handling and storage
protocols.
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Property Value Reference(s)
Clear colorless to light yellow
Appearance o [1][3](8]
liquid
Boiling Point 80-82 °C at 10 mmHg [1][4]
Density 1.363 g/mL at 25 °C [1114]
Refractive Index (n20/D) 1.456 [1]

Flash Point 91 °C (195.8 °F) - closed cup [4]
Immiscible in water. Soluble in

Solubility chloroform, ethyl acetate, [1114]
methanol.

Storage Conditions

Keep in a dark place, under an
inert atmosphere, at room [1][4]

temperature.

Synthesis Methodologies: A Tale of Two Precursors

The synthesis of Ethyl 4-bromobutyrate is predominantly achieved through two reliable and

scalable pathways, each starting from a common and inexpensive precursor. The choice of

method often depends on the availability of starting materials, desired scale, and safety

considerations.

Method 1: Fischer Esterification of 4-Bromobutyric Acid

This classical approach involves the acid-catalyzed esterification of 4-bromobutyric acid with

ethanol. The reaction is typically driven to completion by removing the water formed as a

byproduct or by using an excess of ethanol.
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Fischer Esterification Workflow

Workup:
4-Bromobutyric Acid Add Acid Catalyst Stir at Room Temp 2 D%é%%?g%gﬁ;ﬁggﬁggﬁ on Final Product:
+ Ethanol (e.g., HCl in Dioxane) (e.g., 16 hours) . 3. NaHCO3/Brine Wash Ethyl 4-bromobutyrate

4. Drying (MgS0O4)

Application in Heterocyclic Synthesis
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Substituted Thiophene
Derivative

Click to download full resolution via product page
Caption: Synthetic pathway utilizing Ethyl 4-bromobutyrate.

e Immunoassay Development: The compound was utilized in the development of an Enzyme-
Linked Immunosorbent Assay (ELISA) for detecting the 3-adrenergic agonist zilpaterol,
highlighting its utility in creating haptens and bioconjugates for analytical purposes. *
Polymer Science: It has been used in the synthesis of poly(2,6-dimethyl-1,4-phenylene
oxide), demonstrating its application in materials science.

Safety and Handling

Ethyl 4-bromobutyrate must be handled with appropriate care in a laboratory setting.

e Hazards: The compound is irritating to the skin, eyes, and respiratory system. [1]It is
classified as a combustible liquid. [8]* GHS Classification: Warning. Hazard statements
include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May
cause respiratory irritation). * Personal Protective Equipment (PPE): Standard PPE,
including safety goggles (eyeshields), chemical-resistant gloves, and a lab coat, is required.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b13969213/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-ethyl-4-bromobutyrate-structure-synthesis-and-applications
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5216846.htm
https://www.tcichemicals.com/IN/en/p/B0999
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13969213?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Work should be conducted in a well-ventilated fume hood. * Storage: Store in a tightly sealed
container in a cool, dark, and dry place under an inert atmosphere to prevent degradation.
[1][4]1t is noted to be light-sensitive. [3]

Conclusion

Ethyl 4-bromobutyrate is a fundamentally important bifunctional reagent whose value is well-
established in the fields of medicinal chemistry, organic synthesis, and materials science. Its
straightforward and scalable synthesis from inexpensive starting materials ensures its
continued prevalence as a go-to building block for introducing a C4 chain. A thorough
understanding of its properties, synthesis, and reactivity is essential for any researcher aiming
to leverage its synthetic potential in the development of novel molecules and materials.

References

o National Institute of Standards and Technology. (n.d.). Ethyl 4-bromobutyrate. NIST
Chemistry WebBook. Retrieved from [Link]

o National Center for Biotechnology Information. (n.d.). Ethyl 4-bromobutyrate. PubChem.
Retrieved from [Link]

o ChemBK. (2024). Ethyl 4-bromobutyrate. Retrieved from [Link]

e National Center for Biotechnology Information. (n.d.). Butanoic acid, 2-bromo-, ethyl ester.
PubChem. Retrieved from [Link]

o National Institute of Standards and Technology. (n.d.). Ethyl 4-bromobutyrate - Mass
spectrum (electron ionization). NIST Chemistry WebBook. Retrieved from [Link]

e Google Patents. (n.d.). CN114736119A - One-step preparation method of ethyl 4-
bromobutyrate.

e Organic Syntheses. (n.d.). ETHYL y-BROMOBUTYRATE. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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. Ethyl 4-bromobutyrate | 2969-81-5 [chemicalbook.com]
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. Ethyl 4-bromobutyrate [webbook.nist.gov]
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e To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 4-bromobutyrate:
Structure, Synthesis, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13969213/docs#an-in-depth-technical-guide-to-ethyl-
4-bromobutyrate-structure-synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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